![molecular formula C11H11NO3 B069759 methyl 5-methoxy-1H-indole-3-carboxylate CAS No. 172595-68-5](/img/structure/B69759.png)
methyl 5-methoxy-1H-indole-3-carboxylate
Overview
Description
Methyl 5-methoxy-1H-indole-3-carboxylate (M5MICA) is a derivative of the indole-3-carboxylic acid (ICA) family of compounds, which are known for their wide range of biological activities. M5MICA is a compound that has been studied for its potential use in various scientific research applications, including drug design and development, as well as for its biochemical and physiological effects.
Scientific Research Applications
Spectroscopic and Computational Studies : Methyl 5-methoxy-1H-indole-2-carboxylate (a similar compound) was studied for its potential as a precursor to biologically active molecules. The study involved spectroscopic profiling (FT-IR, FT-Raman, UV, 1H and 13C NMR), computational studies, and analyses like HOMO-LUMO energy distribution, natural bond orbital (NBO) approach, and non-linear optical (NLO) properties (Almutairi et al., 2017).
Synthesis of Novel Indole-Benzimidazole Derivatives : A study involved the synthesis of indole-carboxylic acids, including derivatives related to methyl 5-methoxy-1H-indole-3-carboxylate, as part of a process to produce indole-benzimidazoles (Wang et al., 2016).
Interactions with Metal Ions : Research has been conducted on complexes of various metal ions with anti-inflammatory drugs, including indole derivatives. These studies aim to understand the structural and functional properties of these complexes (Dendrinou-Samara et al., 1998).
Structural Studies of Tryptophan Metabolites : The crystal structure of 5-methoxyindole-3-acetic acid, a related compound, was analyzed to understand its molecular and crystal structure, offering insights into the conformation of such molecules (Sakaki et al., 1975).
Discovery and Development of Serotonin Receptor Antagonists : Research on 1H-indole derivatives, including those related to this compound, for the treatment of cognitive disorders like Alzheimer's disease, has been a significant area of study. This involves exploring their affinity, selectivity, and preclinical efficacy (Nirogi et al., 2017).
Functionalization Studies : The study of methyl 3-acetyl-5-[(methoxycarbonyl)amino]-2-methyl-1H-indole-1-carboxylate involved its reaction with various agents to form diverse derivatives. Such research provides insights into the chemical versatility of these compounds (Velikorodov et al., 2016).
Safety and Hazards
“Methyl 5-methoxy-1H-indole-3-carboxylate” is associated with some safety hazards. The GHS pictogram indicates a warning signal . The hazard statements include H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction) . The precautionary statement includes P280 (Wear protective gloves/protective clothing/eye protection/face protection) .
Future Directions
Indole derivatives, including “methyl 5-methoxy-1H-indole-3-carboxylate”, have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities . The investigation of novel methods of synthesis has attracted the attention of the chemical community . Therefore, future research could focus on developing new synthetic methods and exploring the therapeutic potential of these compounds.
Mechanism of Action
Target of Action
Methyl 5-methoxy-1H-indole-3-carboxylate is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , making them useful in the development of new therapeutic derivatives . .
Mode of Action
The mode of action of indole derivatives can vary widely depending on the specific compound and its targets . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses . .
Biochemical Pathways
Indole derivatives can affect various biochemical pathways. For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . .
Pharmacokinetics
The pharmacokinetics of a compound describe how it is absorbed, distributed, metabolized, and excreted (ADME) in the body. The pharmacokinetics of indole derivatives can vary widely depending on the specific compound . .
Result of Action
The result of a compound’s action refers to the molecular and cellular effects it produces. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .
properties
IUPAC Name |
methyl 5-methoxy-1H-indole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-14-7-3-4-10-8(5-7)9(6-12-10)11(13)15-2/h3-6,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODBFYEWPUQVAKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC=C2C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30630531 | |
Record name | Methyl 5-methoxy-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30630531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
172595-68-5 | |
Record name | Methyl 5-methoxy-1H-indole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=172595-68-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-methoxy-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30630531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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